Cas no 1247912-36-2 (1-(2-bromo-5-methoxyphenyl)cyclopropan-1-ol)

• Product Name: 1-(2-bromo-5-methoxyphenyl)cyclopropan-1-ol
• CAS No: 1247912-36-2
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 6130226
• PubChem ID: 62669316
• Update Time: 2025-10-23

1-(2-bromo-5-methoxyphenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-methoxyphenyl)cyclopropan-1-ol
• Cyclopropanol, 1-(2-bromo-5-methoxyphenyl)-
• EN300-1914889
• AKOS011963354
• SCHEMBL23232229
• 1247912-36-2
• CS-0353276

• Inchi： 1S/C10H11BrO2/c1-13-7-2-3-9(11)8(6-7)10(12)4-5-10/h2-3,6,12H,4-5H2,1H3
• InChI Key： NXGGRBPVZLDZOU-UHFFFAOYSA-N
• SMILES： C1(C2=CC(OC)=CC=C2Br)(O)CC1

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.588±0.06 g/cm3(Predicted)
• Boiling Point: 350.8±37.0 °C(Predicted)
• pka: 14.15±0.20(Predicted)

Additional information on 1-(2-bromo-5-methoxyphenyl)cyclopropan-1-ol

Professional Introduction to 1-(2-bromo-5-methoxyphenyl)cyclopropan-1-ol (CAS No. 1247912-36-2)

1-(2-bromo-5-methoxyphenyl)cyclopropan-1-ol, identified by its CAS number 1247912-36-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, which often enhances their biological activity and pharmacological potential. The presence of both bromine and methoxy substituents on the aromatic ring introduces unique electronic and steric properties, making this molecule a versatile scaffold for drug discovery and development.

The structural motif of 1-(2-bromo-5-methoxyphenyl)cyclopropan-1-ol combines the rigidity of the cyclopropane ring with the electron-donating effects of the methoxy group and the electron-withdrawing influence of the bromine atom. This combination can lead to significant modulation of the molecule's reactivity and interaction with biological targets. The cyclopropane ring, in particular, is known for its ability to engage in favorable interactions with enzymes and receptors due to its strained three-membered structure, which can induce conformational changes upon binding.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their unique pharmacological profiles. These molecules have been explored for their potential applications in treating various diseases, including infectious disorders, inflammatory conditions, and even certain types of cancer. The bromine substituent in 1-(2-bromo-5-methoxyphenyl)cyclopropan-1-ol further enhances its utility as a synthetic intermediate, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can lead to the discovery of novel therapeutic agents.

The methoxy group in this compound also plays a crucial role in modulating its biological activity. Methoxy-substituted aromatic compounds are known to exhibit a wide range of biological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. The interplay between the bromine and methoxy groups on the aromatic ring can fine-tune the electronic properties of the molecule, influencing its binding affinity and selectivity for biological targets. This dual substitution pattern makes 1-(2-bromo-5-methoxyphenyl)cyclopropan-1-ol a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the potential of 1-(2-bromo-5-methoxyphenyl)cyclopropan-1-ol as a lead compound for drug development. Researchers have demonstrated its ability to interact with specific enzymes and receptors involved in disease pathways. For instance, preliminary computational studies suggest that this compound may bind to certain protein targets with high affinity, potentially leading to therapeutic effects. Additionally, in vitro experiments have shown that derivatives of this molecule exhibit inhibitory activity against various enzymatic targets, indicating their potential as leads for drug discovery.

The cyclopropane ring itself has been extensively studied for its ability to enhance bioavailability and metabolic stability. This structural feature can improve the pharmacokinetic properties of drug candidates, making them more suitable for clinical applications. The bromine substituent further contributes to these advantages by providing a handle for further chemical manipulation while maintaining the overall stability of the molecule. Together, these features make 1-(2-bromo-5-methoxyphenyl)cyclopropan-1-ol an attractive scaffold for developing new pharmaceuticals.

In conclusion, 1-(2-bromo-5-methoxyphenyl)cyclopropan-1-ol (CAS No. 1247912-36-2) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features, combined with its potential biological activity, make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely that it will play an increasingly important role in the development of novel therapeutic agents.